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Compound of Interest

Compound Name: 3-Hydroxycapric acid

Cat. No.: B1666293

Essential Safety and Handling Guide for 3-
Hydroxycapric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for 3-Hydroxycapric acid.
Given that the toxicological properties of this compound have not been fully investigated, a

cautious approach is paramount. The following procedures are based on available safety data
sheets and best practices for handling similar aliphatic carboxylic acids.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent contact with skin and eyes, and to
avoid inhalation of 3-Hydroxycapric acid, which is presumed to be a skin, eye, and respiratory
irritant.
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Protection Type

Specific Equipment

Rationale and Best
Practices

Eye Protection

Chemical safety goggles or a

full-face shield

Essential for protecting eyes
from dust particles and
splashes. Standard safety

glasses are not sufficient.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for any signs of
wear or perforation before
each use. Contaminated
gloves should be disposed of
immediately, followed by

thorough hand washing.

Body Protection

Fully-fastened laboratory coat

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

N95 respirator or use within a

chemical fume hood

To minimize the inhalation of
airborne powder, all handling
should be performed in a well-
ventilated area, preferably
within a certified chemical

fume hood.

Foot Protection

Closed-toe shoes

Protects feet from spills and

falling objects.

Physical and Chemical Properties

The following table summarizes key quantitative data for 3-Hydroxycapric acid.
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Property Value Source

Molecular Formula C10H2003 PubChem[1]
Molecular Weight 188.26 g/mol PubChem[1]
Physical State Solid PubChem|[2]

318.00 to 319.00 °C @ 760.00

Boiling Point )
mm Hg (estimated)

The Good Scents Company[3]

3087 mg/L @ 25 °C

Water Solubility (estimated)
estimate

The Good Scents Company[3]

Handling and Operational Plan

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Workflow for Handling 3-Hydroxycapric Acid

Preparation

Proceed to handling

Handling

After completion

Cleanup

Segregate waste

Disposal
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Caption: A streamlined workflow for the safe handling of 3-Hydroxycapric acid.
Step-by-Step Handling Protocol:
e Preparation:

o Ensure that a safety shower and an eyewash station are readily accessible.

o Don all required personal protective equipment as detailed in the PPE table above.

o Prepare a designated workspace, preferably within a chemical fume hood, ensuring it is
clean and uncluttered.[4]

e Handling:
o When transferring the solid compound, do so carefully to minimize the creation of dust.

o Use anti-static weigh paper or vessels to prevent scattering of the powder due to static
electricity.[5]

o Keep the container tightly sealed when not in use to prevent the release of any potential
vapors.

o Avoid all contact with skin, eyes, and clothing.

e Cleanup:
o Following handling, decontaminate all work surfaces with an appropriate cleaning agent.
o Carefully remove and dispose of contaminated PPE.

o Thoroughly wash hands and any exposed skin with soap and water.

Emergency Procedures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) o
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion . . . .
water and seek immediate medical attention.

Disposal Plan

Proper disposal of 3-Hydroxycapric acid and associated waste is essential for environmental
safety and regulatory compliance.

Waste Segregation and Disposal Workflow

Contaminated Solid Waste
(Gloves, Weigh Paper)

Unused/Contaminated Solutions

If applicable

Dedicated Hazardous
Waste Container

Licensed Waste Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1666293?utm_src=pdf-body
https://www.benchchem.com/product/b1666293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Waste segregation and disposal workflow for 3-Hydroxycapric acid.
Disposal Protocol:
o Waste Segregation:

o Do not mix 3-Hydroxycapric acid waste with other waste streams.

o Collect all solid waste (e.g., contaminated gloves, weigh paper) and any unused
compound in a dedicated, properly labeled, and sealed container.

» Container Management:

o The waste container should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Final Disposal:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.

o Do not dispose of 3-Hydroxycapric acid down the drain or in regular trash.[6] For dilute
agueous solutions of carboxylic acids, neutralization with a base like sodium bicarbonate
followed by drain disposal may be permissible, but this should be confirmed with your
institution's environmental health and safety department.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-hydroxycapric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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